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An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromo-3-propylbenzene is a halogenated aromatic compound that serves as a key

intermediate in organic synthesis, particularly within the pharmaceutical and agrochemical

industries. Its unique structure allows for a variety of chemical transformations, making it a

valuable building block for complex molecular architectures. However, like many reactive

intermediates, a thorough understanding of its hazard profile and proper handling procedures is

paramount to ensure the safety of laboratory personnel and the integrity of research outcomes.

This guide provides a comprehensive overview of the safety data associated with 1-Bromo-3-
propylbenzene, grounded in authoritative sources, to empower researchers with the

knowledge needed for its safe and effective use.

Section 1: Chemical and Physical Identity
A foundational aspect of chemical safety is the unambiguous identification of the substance. 1-
Bromo-3-propylbenzene is recognized by several identifiers across scientific and regulatory

databases.
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Property Value Source

IUPAC Name 1-bromo-3-propylbenzene [1]

CAS Number 19829-32-4 [1][2][3]

Molecular Formula C₉H₁₁Br [1][2][3]

Molecular Weight 199.09 g/mol [1][2][4]

Boiling Point 96-100 °C (at 17 Torr) [2]

Density ~1.284 g/cm³ (Predicted) [2]

Canonical SMILES CCCC1=CC(=CC=C1)Br [2][3]

InChIKey
CXRVLYOHAQORCT-

UHFFFAOYSA-N
[1][3][5]

Section 2: Hazard Identification and GHS
Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-Bromo-3-propylbenzene is classified as a hazardous substance. The primary

hazards are associated with its irritant properties.[1]

GHS Pictogram:

alt text

Signal Word: Warning[1][4]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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These classifications indicate that the substance can cause reversible inflammatory effects

upon contact with the skin, eyes, and respiratory tract. The causality behind this irritation lies in

the chemical's ability to interact with and disrupt the biological tissues at the point of contact.

Section 3: The Hierarchy of Controls for Safe
Handling
To mitigate the risks associated with 1-Bromo-3-propylbenzene, a systematic approach to

exposure control is essential. The hierarchy of controls, a fundamental concept in industrial

hygiene, prioritizes the most effective measures.

Hierarchy of Controls for 1-Bromo-3-propylbenzene

Elimination
(Not Feasible for Synthesis)

Substitution
(Use a Less Hazardous Reagent)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Exposure Prevention.
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Detailed Protocols for Exposure Control:

Engineering Controls: The primary method for controlling exposure to 1-Bromo-3-
propylbenzene vapors and aerosols is through the use of adequate ventilation.

Protocol: All handling of 1-Bromo-3-propylbenzene, including weighing, transferring, and

use in reactions, must be conducted within a certified chemical fume hood.[6][7] The fume

hood should have a face velocity that meets institutional and regulatory standards to

ensure vapors are effectively captured and exhausted.

Administrative Controls: These are work practices and procedures that reduce the duration,

frequency, and severity of exposure.

Protocol:

1. Develop and strictly follow Standard Operating Procedures (SOPs) for all experiments

involving this chemical.

2. Ensure all personnel are trained on the specific hazards of 1-Bromo-3-propylbenzene
and the emergency procedures.

3. Keep containers tightly closed when not in use.[6][8]

4. Wash hands and any exposed skin thoroughly after handling.[8][9]

Personal Protective Equipment (PPE): PPE should be considered the last line of defense.

Protocol:

1. Eye Protection: Wear chemical safety goggles or a face shield that conforms to

recognized standards (e.g., OSHA's 29 CFR 1910.133 or European Standard EN166).

[9][10]

2. Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a

lab coat.[6][11] Inspect gloves for any signs of degradation or puncture before use.

3. Respiratory Protection: Under normal conditions of use within a fume hood, respiratory

protection is not typically required.[6][10] However, in situations where engineering
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controls are not sufficient or during a large-scale spill, a NIOSH-approved respirator with

an organic vapor cartridge may be necessary.

Section 4: Emergency Procedures - A Self-Validating
System
In the event of an exposure or spill, a rapid and correct response is critical. The following

protocols are designed to be a self-validating system, ensuring that appropriate actions are

taken to minimize harm.

Exposure Route Immediate Action

Exposure Event

InhalationVapor

Skin ContactLiquid

Eye Contact
Splash

Ingestion

Accidental

Move to Fresh Air

Wash with Soap & Water
(min. 15 mins)

Rinse with Water
(min. 15 mins)

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

If breathing is difficult

If irritation persists

Continue rinsing

Click to download full resolution via product page

Caption: First Aid Decision Tree for Exposure Incidents.

First-Aid Measures:

Inhalation: If vapors are inhaled, immediately move the affected person to fresh air and keep

them comfortable for breathing.[6][8][11] If breathing becomes difficult or symptoms persist,

seek medical attention.[6][11]
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Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap

and water for at least 15 minutes while removing contaminated clothing.[6][8][9] If skin

irritation occurs or persists, seek medical advice.[9][11]

Eye Contact: If the chemical enters the eyes, rinse cautiously with water for several minutes.

[6][8][11] Remove contact lenses if present and easy to do, and continue rinsing for at least

15 minutes.[6][8][11] It is crucial to seek immediate medical attention from an

ophthalmologist.[12]

Ingestion: If swallowed, rinse the mouth with water.[6] Do NOT induce vomiting.[12][13] Seek

immediate medical attention.[14]

Fire-Fighting Measures:

While 1-Bromo-3-propylbenzene is not classified as flammable, it will burn.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide to extinguish a fire.[6][11]

Specific Hazards: During a fire, hazardous combustion products such as carbon monoxide,

carbon dioxide, and hydrogen bromide gas can be produced.[9][11]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous vapors and combustion products.

[6][9]

Section 5: Storage and Disposal
Proper storage and disposal are critical to long-term safety and environmental protection.

Storage Protocol:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[6][9]

Keep away from incompatible materials such as strong oxidizing agents.[8][10]

Containers should be clearly labeled with the chemical name and all relevant hazard

warnings.
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Disposal Protocol:

Dispose of waste and empty containers in accordance with all local, regional, and national

regulations.

Waste material should be treated as hazardous waste and disposed of through a licensed

contractor. Do not allow the product to enter drains.[12][13]

Section 6: Toxicological and Ecological Information
Toxicological Summary:

The primary toxicological concerns for 1-Bromo-3-propylbenzene are its irritant effects on the

skin, eyes, and respiratory system, as established by its GHS classification.[1] There is limited

publicly available data on the chronic toxicity, carcinogenicity, or reproductive toxicity of this

specific compound. However, related bromo- and chloro-propanes have been noted for

potential carcinogenic effects, suggesting that exposure should be minimized as a

precautionary measure.[15] The symptoms of overexposure may include a burning sensation,

coughing, wheezing, and headache.[12]

Ecological Information:

Data on the environmental fate and ecotoxicity of 1-Bromo-3-propylbenzene is not

extensively documented. However, related brominated aromatic compounds can be toxic to

aquatic life.[12][13] Therefore, it is imperative to prevent the release of this chemical into the

environment.[12] Spills should be contained and collected, and the material should not be

allowed to enter drains or waterways.[12][16]

Conclusion
1-Bromo-3-propylbenzene is a valuable reagent in chemical synthesis, but its safe use

demands a comprehensive understanding of its hazards and the implementation of robust

safety protocols. By adhering to the hierarchy of controls—prioritizing engineering solutions like

fume hoods, reinforcing best practices through administrative controls, and utilizing appropriate

personal protective equipment—researchers can effectively mitigate the risks of skin, eye, and

respiratory irritation. A prepared and informed response to emergencies, guided by clear and

logical procedures, further ensures a safe laboratory environment. This guide serves as a
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technical resource to empower scientists and drug development professionals to handle 1-
Bromo-3-propylbenzene with the diligence and respect it requires, fostering a culture of safety

and scientific integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1339706#1-bromo-3-propylbenzene-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1339706#1-bromo-3-propylbenzene-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1339706?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

